4,10,16,22-Tetramethyl-3,9,15,21-tetrakis(2-methylpropyl)-6,12,18,24-tetra(propan-2-yl)-1,7,13,19-tetraoxa-4,10,16,22-tetrazacyclotetracosane-2,5,8,11,14,17,20,23-octone
4,10,16,22-Tetramethyl-3,9,15,21-tetrakis(2-methylpropyl)-6,12,18,24-tetra(propan-2-yl)-1,7,13,19-tetraoxa-4,10,16,22-tetrazacyclotetracosane-2,5,8,11,14,17,20,23-octone
Bassianolide is a cyclooctadepsipeptide insecticide isolated from the entomopathogenic fungi, Beauveria and Verticillium lecanii, first reported by researchers at University of Tokyo in 1978. Bassianolide is related to the insecticidal and nematocidal actives, PF1022 complex and the synthetic anthelminthic emodepside. Bassianolide is one of the active components of Beauveria bassiana biocontrol products.
Brand Name:
Vulcanchem
CAS No.:
64763-82-2
VCID:
VC0019859
InChI:
InChI=1S/C48H84N4O12/c1-25(2)21-33-45(57)61-38(30(11)12)42(54)50(18)35(23-27(5)6)47(59)63-40(32(15)16)44(56)52(20)36(24-28(7)8)48(60)64-39(31(13)14)43(55)51(19)34(22-26(3)4)46(58)62-37(29(9)10)41(53)49(33)17/h25-40H,21-24H2,1-20H3
SMILES:
Molecular Formula:
C48H84N4O12
Molecular Weight:
909.2 g/mol
4,10,16,22-Tetramethyl-3,9,15,21-tetrakis(2-methylpropyl)-6,12,18,24-tetra(propan-2-yl)-1,7,13,19-tetraoxa-4,10,16,22-tetrazacyclotetracosane-2,5,8,11,14,17,20,23-octone
CAS No.: 64763-82-2
Reference Standards
VCID: VC0019859
Molecular Formula: C48H84N4O12
Molecular Weight: 909.2 g/mol
| CAS No. | 64763-82-2 |
|---|---|
| Product Name | 4,10,16,22-Tetramethyl-3,9,15,21-tetrakis(2-methylpropyl)-6,12,18,24-tetra(propan-2-yl)-1,7,13,19-tetraoxa-4,10,16,22-tetrazacyclotetracosane-2,5,8,11,14,17,20,23-octone |
| Molecular Formula | C48H84N4O12 |
| Molecular Weight | 909.2 g/mol |
| IUPAC Name | 4,10,16,22-tetramethyl-3,9,15,21-tetrakis(2-methylpropyl)-6,12,18,24-tetra(propan-2-yl)-1,7,13,19-tetraoxa-4,10,16,22-tetrazacyclotetracosane-2,5,8,11,14,17,20,23-octone |
| Standard InChI | InChI=1S/C48H84N4O12/c1-25(2)21-33-45(57)61-38(30(11)12)42(54)50(18)35(23-27(5)6)47(59)63-40(32(15)16)44(56)52(20)36(24-28(7)8)48(60)64-39(31(13)14)43(55)51(19)34(22-26(3)4)46(58)62-37(29(9)10)41(53)49(33)17/h25-40H,21-24H2,1-20H3 |
| Standard InChIKey | QVZZPLDJERFENQ-GWUCKCKXSA-N |
| Canonical SMILES | CC(C)CC1C(=O)OC(C(=O)N(C(C(=O)OC(C(=O)N(C(C(=O)OC(C(=O)N(C(C(=O)OC(C(=O)N1C)C(C)C)CC(C)C)C)C(C)C)CC(C)C)C)C(C)C)CC(C)C)C)C(C)C |
| Appearance | White solid |
| Description | Bassianolide is a cyclooctadepsipeptide insecticide isolated from the entomopathogenic fungi, Beauveria and Verticillium lecanii, first reported by researchers at University of Tokyo in 1978. Bassianolide is related to the insecticidal and nematocidal actives, PF1022 complex and the synthetic anthelminthic emodepside. Bassianolide is one of the active components of Beauveria bassiana biocontrol products. |
| Synonyms | (-)-Bassianolide;NSC 321804 |
| Reference | Bassianolide, a new insecticidal cyclodepsipeptide from Beauveria bassiana and Verticillium lecanii. Kanaoka M. et al. Agric. Biol. Chem. 1978, 42, 629.Anthelmintic cyclcooctadepsipeptides: complex in structure and mode of action. Krucken J. Trends in Parasitology 2012, 28, 385.Cyclooctadepsipeptides - an anthelminthic active class of compound exhibiting a novel mode of action. Harder A. et al. Int. J. Antimicrob. Agents 20013, 22, 318. |
| PubChem Compound | 163065 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume